Acetamide, N,N-(2,2'-dipyridyl)-

• CAS No.: 73664-46-7
• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• IUPAC Name: N,N-dipyridin-2-ylacetamide
• InChI: InChI=1S/C12H11N3O/c1-10(16)15(11-6-2-4-8-13-11)12-7-3-5-9-14-12/h2-9H,1H3
• InChI Key: STONUJDBYXVEBD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=CC=N1)C2=CC=CC=N2

Description

Acetamide, N,N-(2,2'-dipyridyl)- is a useful research compound. Its molecular formula is C12H11N3O and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask were added 2,2′-dipyridylamine and 12 ml acetic anhydride. The mixture was heated to 110 C under nitrogen for 5 hours and cooled to 22 C. After quenching with a slow addition of aqueous sodium bicarbonate, the mixture was made basic with the addition of small portions of sodium carbonate. The product was extracted with ethyl acetate and after removal of solvent, it was purified by silica gel chromatography using 65% ethyl acetate in hexane to give 0.8 g of an oil.